Cas no 81506-12-9 (n-(2,4-dimethylphenyl)pyrrolidine)

n-(2,4-dimethylphenyl)pyrrolidine structure
81506-12-9 structure
Product Name:n-(2,4-dimethylphenyl)pyrrolidine
CAS No:81506-12-9
MF:C12H17N
MW:175.270083189011
CID:861703
PubChem ID:144951
Update Time:2025-04-19

n-(2,4-dimethylphenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • n-(2,4-dimethylphenyl)pyrrolidine
    • 1-(2,4-dimethylphenyl)pyrrolidine
    • SCHEMBL9832991
    • DTXSID40231154
    • 81506-12-9
    • Inchi: 1S/C12H17N/c1-10-5-6-12(11(2)9-10)13-7-3-4-8-13/h5-6,9H,3-4,7-8H2,1-2H3
    • InChI Key: SWPBMUDCQZVHFO-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC(C)=CC=2C)CCCC1

Computed Properties

  • Exact Mass: 175.136099547g/mol
  • Monoisotopic Mass: 175.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 3.2Ų
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